Cas no 1808685-16-6 (Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-yl]-)

• Product Name: Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-yl]-
• CAS No: 1808685-16-6
• MF: C₁₄H₈N₆O₂
• MW: 292.252321243286
• CID: 6510654
• PubChem ID: 100642564
• Update Time: 2025-07-25

Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-yl]-

• Inchi： 1S/C14H8N6O2/c1-2-9(7-15-3-1)12-6-10(19-21-12)14-18-13(20-22-14)11-8-16-4-5-17-11/h1-8H
• InChI Key： GWOIRSHVPYNOFF-UHFFFAOYSA-N
• SMILES： C1(C2N=C(C3C=C(C4=CC=CN=C4)ON=3)ON=2)=NC=CN=C1

Additional information on Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-yl]-

Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-yl]- (CAS No. 1808685-16-6): A Comprehensive Overview

Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-yl]- (CAS No. 1808685-16-6) is a highly complex and structurally intricate heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by multiple fused rings and functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of multiple heteroatoms, including nitrogen and oxygen, within its molecular framework suggests a high degree of reactivity and versatility in chemical transformations.

The molecular structure of Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-yl]- is composed of several key functional units. The core structure includes a pyrazine ring, which is a six-membered aromatic ring containing two adjacent nitrogen atoms. Attached to this core are several other heterocyclic rings, including a pyridine ring at the 3-position of the pyrazine ring and an isoxazole ring at the 5-position of the pyridine ring. Additionally, there is a 1,2,4-oxadiazole ring attached to the 2-position of the pyrazine ring. This intricate arrangement of rings and functional groups makes the compound a promising candidate for further investigation in various biological and chemical contexts.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. The structural complexity of Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-yl]- positions it as a candidate for various pharmacological activities. For instance, the presence of multiple nitrogen atoms can enhance its interaction with biological targets such as enzymes and receptors. This feature is particularly relevant in drug discovery efforts aimed at developing small-molecule inhibitors or activators.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The combination of different heterocyclic rings can provide multiple sites for functionalization, allowing chemists to tailor the properties of the molecule to specific biological needs. For example, modifications at the 3-position of the pyridine ring or the 5-position of the isoxazole ring could alter its binding affinity to target proteins or enzymes. Such modifications are crucial in optimizing drug candidates for efficacy and selectivity.

The synthesis of Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-yl]- presents significant challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, are commonly employed to build these intricate structures. The ability to synthesize complex heterocyclic compounds like this one underscores the progress being made in synthetic chemistry and its impact on drug development.

The biological activity of Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-yl]- has been explored in several recent studies. Researchers have been particularly interested in its potential as an antimicrobial agent due to its structural features that mimic known bioactive compounds. Preliminary studies suggest that this compound may exhibit activity against various bacterial strains by interfering with essential cellular processes such as DNA replication or protein synthesis.

In addition to its antimicrobial potential, there is also evidence suggesting that this compound may have anti-inflammatory properties. Inflammatory responses are mediated by numerous signaling pathways and enzymes within cells. The unique structure of Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-yl]- could allow it to interact with key inflammatory mediators or enzymes involved in these pathways.

The development of new therapeutic agents often involves understanding how these compounds interact with biological targets at a molecular level. Computational methods such as molecular docking and molecular dynamics simulations have become indispensable tools in this process. These techniques allow researchers to predict how a compound might bind to a target protein or enzyme based on its three-dimensional structure.

In conclusion, Pyrazine, 2-[5-[5-(3-pyridinyl)-3-isoxazolyl]-1,2,4-oxadiazol-3-ylyl]- (CAS No.1808685-16-6) represents a fascinating example of how complex molecular structures can be designed for specific biological activities. Its potential applications in pharmaceuticals make it an attractive candidate for further research and development.